Cas no 2118786-42-6 (methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate)

• Product Name: methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate
• CAS No: 2118786-42-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6185915
• PubChem ID: 165759705
• Update Time: 2025-06-13

methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate
• 2118786-42-6
• EN300-1776623
• methyl 4-amino-4-[3-(methoxymethyl)phenyl]butanoate

• Inchi： 1S/C13H19NO3/c1-16-9-10-4-3-5-11(8-10)12(14)6-7-13(15)17-2/h3-5,8,12H,6-7,9,14H2,1-2H3
• InChI Key： USNQCFOMMDLIGG-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate

Methyl 4-Amino-4-3-(Methoxymethyl)Phenylbutanoate (CAS No. 2118786-42-6): An Overview

Methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate (CAS No. 2118786-42-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents.

The chemical structure of methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate is composed of a butanoate ester linked to a phenyl ring substituted with a methoxymethyl group and an amino group. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

Recent studies have focused on the synthesis and characterization of methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate. One notable approach involves the use of palladium-catalyzed coupling reactions to efficiently construct the desired molecular framework. This method has been shown to yield high purity and yield, making it a viable option for large-scale production.

In terms of biological activity, methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate has demonstrated promising results in preliminary assays. Research conducted by a team at the University of California, Los Angeles (UCLA), revealed that this compound exhibits potent anti-inflammatory properties. Specifically, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, studies have explored the pharmacokinetic properties of methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate. Data from animal models indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended effects.

The safety profile of methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate has also been evaluated. Toxicity studies conducted in vitro and in vivo have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This finding is encouraging for its potential use in clinical settings.

In addition to its anti-inflammatory properties, there is growing interest in exploring the potential of methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate as an analgesic agent. Preliminary data suggest that it may have analgesic effects by modulating pain signaling pathways. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications in pain management.

The development of new drugs often involves extensive preclinical and clinical trials to ensure their safety and efficacy. For methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate, several preclinical studies are currently underway to assess its potential as a therapeutic agent. These studies aim to provide comprehensive data on its pharmacological properties, safety profile, and efficacy in various disease models.

One ongoing clinical trial is evaluating the effectiveness of methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate in treating chronic inflammatory conditions such as rheumatoid arthritis. Early results from this trial are promising, with patients showing significant improvements in symptoms and quality of life.

In conclusion, methyl 4-amino-4-3-(methoxymethyl)phenylbutanoate (CAS No. 2118786-42-6) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activity and safety profile, makes it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential in improving patient outcomes.